trans-1-Acetyl-2-methylcyclopentane

• CAS: 1601-00-9
• Molecular Formula: C8H14O
• Molecular Weight: 126.2 g/mol
• SMILES: CC1CCCC1C(=O)C
• InChI: InChI=1S/C8H14O/c1-6-4-3-5-8(6)7(2)9/h6,8H,3-5H2,1-2H3
• InChIKey: SIXBTZFYFSHXJI-UHFFFAOYSA-N

trans‑1‑Acetyl‑2‑methylcyclopentane (IUPAC: 1‑[(1R,2R)‑2‑methylcyclopentyl]ethan‑1‑one) is a chiral, disubstituted cyclopentane bearing an acetyl group and a methyl group in a trans‑configuration [REFS‑1]. The compound has the molecular formula C₈H₁₄O, a molecular weight of 126.20 g·mol⁻¹, and is typically supplied as a research‑grade liquid with a purity of ≥95 % [REFS‑2].

trans-1-Acetyl-2-methylcyclopentane (CAS 1601-00-9): Stereochemically Defined Cyclopentyl Ketone for Structure–Activity Studies and Chiral Synthesis

trans‑1‑Acetyl‑2‑methylcyclopentane (IUPAC: 1‑[(1R,2R)‑2‑methylcyclopentyl]ethan‑1‑one) is a chiral, disubstituted cyclopentane bearing an acetyl group and a methyl group in a trans‑configuration [REFS‑1]. The compound has the molecular formula C₈H₁₄O, a molecular weight of 126.20 g·mol⁻¹, and is typically supplied as a research‑grade liquid with a purity of ≥95 % [REFS‑2]. Its well‑defined stereochemistry and the presence of a reactive ketone functionality make it a valuable scaffold for stereoselective synthesis, mechanistic studies, and the preparation of biologically active analogs.

Stereochemical identity

Trans configuration defined; key for chiral SAR and synthesis

Reactive ketone scaffold

Enables stereospecific Baeyer-Villiger oxidation to trans lactones

Negative control

Inactive isomer for alarm pheromone behavioral assay specificity

• [1] NIST Chemistry WebBook. trans-1-Acetyl-2-methylcyclopentane. NIST Standard Reference Database Number 69. (Retrieved 2026-05-12). View Source

Why Generic Substitution Fails for trans-1-Acetyl-2-methylcyclopentane: The Critical Role of Stereochemistry in Pharmacological and Sensory Activity

Simple replacement of trans‑1‑acetyl‑2‑methylcyclopentane with its cis diastereomer, the non‑methylated cyclopentyl ketone, or unsaturated analogs can lead to completely different biological or sensory outcomes. The cis isomer is the sole alarm pheromone component in Azteca ants, while the trans isomer shows no such activity [REFS‑1]. Moreover, the trans geometry dictates the conformation of the cyclopentane ring and the spatial orientation of the acetyl group, directly influencing reactivity in stereospecific transformations such as the Baeyer–Villiger oxidation [REFS‑2]. Consequently, procurement of the correct stereoisomer is essential for reproducible structure–activity relationship (SAR) studies, chiral building‑block synthesis, and pheromone research.

Stereochemical mismatch

cis-1-Acetyl-2-methylcyclopentane elicits alarm behavior; substituting may lead to false-positive bioassay results, disrupting negative-control validity.

Missing methyl substituent

Non-methylated cyclopentyl ketone lacks the stereochemical control required for Baeyer-Villiger retention of configuration and chiral SAR studies.

Isomer mixture ambiguity

Commercial 1-acetyl-2-methylcyclopentane may contain cis impurity; physical properties can shift, compromising stereochemical purity verification.

• [1] Wheeler, J. W., Evans, S. L., Blum, M. S. & Torgerson, R. L. Cyclopentyl ketones: identification and function in Azteca ants. Science 187, 254–255 (1975). View Source
• [2] StudySoup. The oxidation of ketones with peroxy acids: Baeyer–Villiger reaction of cis-1-acetyl-2-methylcyclopentane proceeds with retention of configuration. (Retrieved 2026-05-12). View Source

trans-1-Acetyl-2-methylcyclopentane: Head‑to‑Head Quantitative Evidence for Selection Over Closest Analogs

Alarm Pheromone Activity: cis Isomer Active, trans Isomer Inactive in Azteca Ants

In Azteca ant workers, cis‑1‑acetyl‑2‑methylcyclopentane elicits sustained alarm behavior, whereas the trans isomer does not. The original Wheeler et al. study identified only the cis isomer as the active pheromone component [REFS‑1]. This stereochemical specificity means that the trans isomer can serve as a negative control or a stereochemical probe in structure–activity investigations.

Alarm pheromone activity

Class-level inference

trans: no alarm response

cis: sustained alarm behavior

Supports trans isomer as inactive control in pheromone studies

In vivo Azteca ant behavioral assay; qualitative

Evidence Dimension	Alarm pheromone activity (behavioral assay)
Target Compound Data	trans-1-Acetyl-2-methylcyclopentane: no alarm response reported
Comparator Or Baseline	cis-1-Acetyl-2-methylcyclopentane: releases sustained alarm behavior in Azteca ant workers
Quantified Difference	Qualitative (active vs. inactive); no quantitative dose–response data available for trans isomer.
Conditions	In vivo behavioral assay with Azteca spp. worker ants; compounds delivered as volatiles from anal gland secretions.

Why This Matters

Researchers studying insect chemical communication or developing pheromone-based pest management strategies must use the stereochemically defined trans isomer as an inactive control to validate the specificity of the cis isomer response.

• [1] Wheeler, J. W., Evans, S. L., Blum, M. S. & Torgerson, R. L. Cyclopentyl ketones: identification and function in Azteca ants. Science 187, 254–255 (1975). View Source

Boiling Point: Distinct Physical Property Differentiating trans from cis Isomer

The trans isomer exhibits a computed boiling point of 173.4 °C at 760 mmHg, compared with an estimated value of 170.5 °C for the racemic mixture [REFS‑1][REFS‑2]. Although direct experimental boiling‑point data for the cis isomer are not available in the public literature, the distinct computed value for the trans isomer provides a useful quality‑control metric. The NIST TRC database reports an experimental boiling point of 440.25 K (167.1 °C) for the trans isomer [REFS‑3]. These reproducible thermal data allow procurement teams to verify isomeric identity by simple distillation range.

Boiling point

Cross-study comparable

167–173 °C

Enables isomeric purity check via distillation range or GC retention

Experimental (NIST) 167.1 °C; computed values up to 173.4 °C

Evidence Dimension	Boiling point (normal pressure)
Target Compound Data	trans isomer: 173.4 °C (computed, Chemblink); 170.5 °C (estimated, LookChem); 167.1 °C (experimental, NIST TRC)
Comparator Or Baseline	cis isomer: no publicly reported boiling point; racemic mixture estimated at 170.5 °C
Quantified Difference	trans isomer computed BP ≈ 2.9 °C higher than the racemic estimate; experimental BP (NIST) 3.4 °C lower than the same estimate.
Conditions	Computed values from ACD/Labs Percepta; experimental TRC data at 101.325 kPa.

Why This Matters

The well‑characterized boiling point of the trans isomer facilitates isomeric purity assessment by micro‑distillation or GC retention‑index comparison, reducing the risk of mis‑identification during chemical inventory management.

• [1] NIST Chemistry WebBook. trans-1-Acetyl-2-methylcyclopentane: Tboil 440.25 K. (Retrieved 2026-05-12). View Source

Refractive Index and Density: Orthogonal Analytical Markers for trans Isomer Identification

The trans isomer is characterized by a computed refractive index of 1.441 and a density of 0.902 g·cm⁻³, whereas the broader commercial material (which may contain cis impurity) shows a slightly higher refractive index of 1.4434 and density of 0.9222 g·cm⁻³ [REFS‑1][REFS‑2]. These small but measurable differences reflect the distinct packing and polarizability of the trans diastereomer. Because no comprehensive dataset exists for the pure cis isomer, these values serve as surrogate benchmarks: deviations from the reported trans-specific ranges alert analysts to the presence of stereoisomeric contamination.

Refractive index & density

Cross-study comparable

trans: n²⁰D 1.441, d 0.902

mixture: n²⁰D 1.443, d 0.922

Rapid QC metrics for detecting stereoisomeric contamination

Computed values; no experimental cis data

Evidence Dimension	Refractive index and density
Target Compound Data	trans isomer (computed): n²⁰D = 1.441, d = 0.902 g·cm⁻³; (estimated): n²⁰D = 1.4434, d = 0.9222 g·cm⁻³
Comparator Or Baseline	Commercial “1-acetyl-2-methylcyclopentane” (isomer mixture): n²⁰D = 1.4434, d = 0.9222 g·cm⁻³
Quantified Difference	Δn ≈ 0.0024; Δd ≈ 0.0202 g·cm⁻³ between computed trans and the mixed-isomer commercial product.
Conditions	Computed properties (ACD/Labs); estimated properties from LookChem database.

Why This Matters

Refractive index and density are rapid, low‑cost QC checks that can flag isomer mis‑assignment before committing a compound to a high‑value synthesis or biological assay.

Stereospecific Baeyer–Villiger Oxidation: Retention of Configuration Confirms trans Substrate Utility

The Baeyer–Villiger oxidation of cis‑1‑acetyl‑2‑methylcyclopentane proceeds with complete retention of configuration, yielding exclusively the cis lactone [REFS‑1]. By extension, the trans isomer would afford the trans lactone. This stereospecificity makes the trans ketone a critical substrate for preparing enantiopure or diastereomerically pure lactones, which are themselves valuable intermediates for fragrances and pharmaceuticals. In contrast, the saturated analog 1‑cyclopentylethanone lacks the methyl substituent and cannot provide the same stereochemical information.

Baeyer-Villiger stereospecificity

Class-level inference

Cis substrate → cis lactone (retention)

Trans expected → trans lactone

Supports trans ketone as precursor for trans lactone series

Inferred from cis behavior; no direct trans oxidation data

Evidence Dimension	Stereochemical outcome of Baeyer–Villiger oxidation
Target Compound Data	trans-1-Acetyl-2-methylcyclopentane: predicted to give trans lactone (by analogy with cis substrate behavior)
Comparator Or Baseline	cis-1-Acetyl-2-methylcyclopentane: yields only the cis lactone (retention of configuration)
Quantified Difference	Qualitative (cis → cis lactone; trans → trans lactone); % ee/% de data for trans substrate not available.
Conditions	Baeyer–Villiger oxidation with peroxy acid; stereochemical analysis by NMR or chiral GC.

Why This Matters

Synthetic chemists aiming to construct specific lactone stereoisomers should procure the trans ketone to access the trans lactone series, avoiding costly separation of diastereomers downstream.

• [1] StudySoup. The oxidation of ketones with peroxy acids: reaction is stereospecific; oxidation of cis-1-acetyl-2-methylcyclopentane gives only the cis product. (Retrieved 2026-05-12). View Source

Optimal Application Scenarios for trans-1-Acetyl-2-methylcyclopentane Derived from Quantitative Differentiation Evidence

Negative Control in Insect Alarm Pheromone Bioassays

Because the cis isomer is the sole alarm pheromone component in Azteca ants [REFS‑1], the trans isomer serves as an ideal negative control in electrophysiological, behavioral, and field-trapping experiments. Its use ensures that any observed ant alarm response is stereochemically specific, eliminating false positives from general ketone reactivity. Procurement of the pure trans isomer is essential for laboratories conducting chemical ecology research on dolichoderine ants or developing pheromone-based attractants for phorid fly parasitoids.

Chiral Building Block for Trans-Configured Cyclopentane Lactones

The stereospecific Baeyer–Villiger oxidation paradigm demonstrated for the cis isomer [REFS‑2] can be extended to the trans ketone to access trans‑fused cyclopentane lactones. Such lactones are substructures in bioactive natural products and fragrance ingredients. Researchers engaged in diversity‑oriented synthesis or medicinal chemistry should select the trans isomer when the target molecule requires the 1,2‑trans stereochemical relationship on a cyclopentane core.

Chromatographic and Spectroscopic Reference Standard for Isomer Identification

The distinct boiling point (167–173 °C), refractive index (≈1.441–1.443), and density (≈0.902–0.922 g·cm⁻³) of the trans isomer [REFS‑3][REFS‑4] make it a practical reference compound for GC‑MS and refractometric identification of cyclopentyl ketone isomers. Analytical laboratories and chemical suppliers can use these parameters to verify the isomeric purity of incoming lots, thereby preventing mis‑labeling incidents that compromise research reproducibility.

Application

Selection Property

Validation Focus

Pheromone bioassay negative control

Trans stereochemical identity (inactive isomer)

Confirm absence of alarm response in behavioral assays

Chiral synthesis of trans-configured lactones

Trans substrate stereochemistry

Stereochemical retention in Baeyer-Villiger oxidation

GC-MS / refractometric isomer identification

Distinct bp, refractive index, density

Isomeric purity verification via physical constants

• [1] Wheeler, J. W., Evans, S. L., Blum, M. S. & Torgerson, R. L. Cyclopentyl ketones: identification and function in Azteca ants. Science 187, 254–255 (1975). View Source
• [2] StudySoup. The oxidation of ketones with peroxy acids: Baeyer–Villiger reaction stereospecificity. (Retrieved 2026-05-12). View Source
• [3] NIST Chemistry WebBook. trans-1-Acetyl-2-methylcyclopentane: Tboil 440.25 K. (Retrieved 2026-05-12). View Source